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Compound of Interest

Compound Name: Salsolidine

Cat. No.: B1217040 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Salsolidine, a tetrahydroisoquinoline alkaloid.[1] By adhering to these procedural

steps and utilizing the appropriate personal protective equipment (PPE), you can mitigate risks

and ensure the integrity of your research.

Chemical and Physical Properties
A summary of key quantitative data for Salsolidine is presented below to inform risk

assessments and handling procedures.
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Property Value Reference

Molecular Formula C₁₂H₁₇NO₂ [2][3]

Molar Mass 207.27 g/mol [2][3]

Appearance
White or almost white

crystalline powder
[1]

Melting Point 217-219 °C [1]

Density 1.106 g/cm³ [1]

Solubility

Soluble in chloroform; slightly

soluble in water and benzene.

[1] Soluble in DMSO.

[4]

Purity >95% to 97.37% [2][5]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Salsolidine.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield may

be required for splash hazards.

Protects against splashes and

airborne particles that may

cause serious eye irritation.[1]

[6]

Skin Protection

Chemical-impermeable gloves

(e.g., Nitrile, Neoprene, Butyl)

inspected prior to use. A

protective suit or lab coat

should be worn. For extensive

handling, fire/flame resistant

and impervious clothing is

advised.

Prevents skin contact which

can cause irritation and

potential allergic reactions.[1]

[6][7]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

appropriate organic vapor

cartridge is required.

Minimizes inhalation of dust or

aerosols which may cause

respiratory irritation.[1]

Occupational Exposure Limits: Currently, specific Occupational Exposure Limits (OELs), such

as Permissible Exposure Limits (PELs) from OSHA or Threshold Limit Values (TLVs) from

ACGIH, have not been established for Salsolidine.[1] In the absence of defined OELs, it is

imperative to handle Salsolidine with a high degree of caution, implementing the principle of

"as low as reasonably practicable" (ALARP) for exposure.[1]

Safe Handling and Operational Plan
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Salsolidine in a tightly closed container in a cool, dry, and well-ventilated area.
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For long-term storage, keep at -20°C or -80°C under an inert atmosphere (e.g., nitrogen or

argon) and protected from light.[8][9]

Preparation and Use:

Handle Salsolidine in a designated area, such as a chemical fume hood, to minimize

inhalation exposure.

When handling the solid form, avoid actions that could generate dust.[1] Use non-sparking

tools.[1]

For preparing solutions, deoxygenate the solvent by sparging with an inert gas to prevent

oxidation.[9]

If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid

dissolution.[8]

Disposal Plan
Proper disposal of Salsolidine and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Salsolidine: Unused or waste Salsolidine should be collected in a designated,

properly labeled, and sealed container for hazardous waste.[1]

Contaminated Materials: All materials that have come into contact with Salsolidine,

including gloves, absorbent pads, and weighing papers, should be treated as hazardous

waste and collected in a separate, clearly labeled container.[1]

Regulatory Compliance: All waste disposal activities must be conducted in strict accordance

with local, state, and federal regulations.[1]

Emergency Procedures
Spill Management:

In the event of a spill, follow these steps:
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Evacuate personnel from the immediate area.[1]

Ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

Collect the spilled material and absorbent into a suitable, sealed container for disposal.[1]

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.
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Salsolidine Spill Response Workflow

Spill Occurs

Evacuate Area

Ensure Ventilation

Remove Ignition Sources

Contain Spill
(Inert Absorbent)

Collect Material into
Sealed Container

Clean Spill Area

Dispose of Waste

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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